Cas no 1707358-72-2 (Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine)

• Product Name: Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine
• CAS No: 1707358-72-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 4786860
• PubChem ID: 86277759
• Update Time: 2025-10-29

Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine Chemical and Physical Properties

Names and Identifiers

• 1',3'-Dihydrospiro?kcyclopropane-1,2'-pyrazolo[3,2-b][1,3]oxazine?l-6'-amine
• 1',3'-Dihydrospiro{cyclopropane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-6'-amine
• 1',3'-Dihydrospirocyclopropane-1,2'-pyrazolo[3,2-b][1,3]oxazine-6'-amine
• Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine
• 1707358-72-2
• KS-8755
• DTXSID501157964
• Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1''-cyclopropane]-2-amine
• Spiro[cyclopropane-1,6a(2)(7a(2)H)-[5H]pyrazolo[5,1-b][1,3]oxazin]-2a(2)-amine
• AKOS037654080

• MDL： MFCD27995918
• Inchi： 1S/C8H11N3O/c9-6-3-7-11(10-6)4-8(1-2-8)5-12-7/h3H,1-2,4-5H2,(H2,9,10)
• InChI Key： YSTFBNSOAUQTHX-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=NN2CC2(C1)CC2

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1

Additional information on Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine

Recent Advances in the Study of Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine (CAS: 1707358-72-2)

The compound Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine (CAS: 1707358-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its fused heterocyclic rings, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent literature highlights its role as a promising scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders.

One of the key areas of research has focused on the synthesis and optimization of Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed a robust synthetic route for this compound, emphasizing its scalability and reproducibility. The researchers employed a multi-step approach involving cyclopropanation and spirocyclization, achieving high yields and purity. This advancement is critical for enabling further pharmacological evaluations and clinical development.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine exhibits potent modulation of specific neurotransmitter receptors, particularly those involved in the gamma-aminobutyric acid (GABA)ergic system. These findings suggest potential applications in the treatment of anxiety, epilepsy, and other central nervous system (CNS) disorders. Additionally, recent work has explored its anti-inflammatory properties, with evidence indicating inhibition of key pro-inflammatory cytokines such as TNF-α and IL-6.

Another noteworthy development is the exploration of this compound's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics, along with a manageable metabolic clearance rate. These properties position Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine as a viable candidate for further preclinical and clinical testing. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects.

Looking ahead, researchers are increasingly focusing on the structural diversification of this scaffold to enhance its therapeutic efficacy and selectivity. Computational modeling and structure-activity relationship (SAR) studies are being employed to design next-generation derivatives with improved binding affinities and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-2-amine represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted biological activities. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential for unlocking its full clinical value. The compound's versatility and the growing body of supportive data underscore its significance in the evolving landscape of chemical biology and pharmaceutical sciences.